Cas no 84328-68-7 (BENZENE, 1-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)-)
84328-68-7 structure
Product Name:BENZENE, 1-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)-
CAS No:84328-68-7
MF:C8H6ClF3O
MW:210.580852031708
CID:3368449
PubChem ID:13004567
Update Time:2025-04-21
BENZENE, 1-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)-
- 84328-68-7
- AKOS009171591
- 1-chloro-2-(2,2,2-trifluoroethoxy)benzene
- MZLKFHPDUDTJCJ-UHFFFAOYSA-N
-
- Inchi: 1S/C8H6ClF3O/c9-6-3-1-2-4-7(6)13-5-8(10,11)12/h1-4H,5H2
- InChI Key: MZLKFHPDUDTJCJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OCC(F)(F)F
Computed Properties
- Exact Mass: 210.0059270Da
- Monoisotopic Mass: 210.0059270Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 9.2Ų
BENZENE, 1-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1594328-1g |
1-Chloro-2-(2,2,2-trifluoroethoxy)benzene |
84328-68-7 | 98% | 1g |
¥3332.00 | 2024-07-28 |
BENZENE, 1-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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